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Get Quote

An In-Depth Technical Guide to (2-Chloro-4-nitrophenyl)methanamine

Abstract
(2-Chloro-4-nitrophenyl)methanamine, also known as 2-chloro-4-nitrobenzylamine, is a

substituted aromatic amine that serves as a versatile chemical intermediate in organic

synthesis. Its unique structure, featuring a reactive primary amine, an electron-withdrawing

nitro group, and a chlorine substituent on the benzene ring, makes it a valuable building block

for the synthesis of more complex molecules. This guide provides a comprehensive overview of

its chemical identifiers, physicochemical properties, synthesis strategies, and applications, with

a particular focus on its relevance to researchers in drug discovery and medicinal chemistry.

Safety protocols and handling guidelines are also detailed to ensure its proper use in a

laboratory setting.

Core Chemical Identifiers and Properties
Precise identification is critical for regulatory compliance, procurement, and experimental

reproducibility. The primary identifiers and key physicochemical properties for (2-Chloro-4-
nitrophenyl)methanamine are summarized below.
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Identifier Value Source

CAS Number 500564-08-9 [1]

IUPAC Name
(2-Chloro-4-

nitrophenyl)methanamine
N/A

Synonym 2-Chloro-4-nitrobenzylamine N/A

Molecular Formula C₇H₇ClN₂O₂ [2]

Molecular Weight 186.59 g/mol N/A

InChI Key
YUXZHHWWQGOPBX-

UHFFFAOYSA-N
[2]

SMILES C1=CC(=C(C=C1[O-])Cl)CN [2]

Hydrochloride CAS 1135056-86-8 [3]

The physical properties of this compound are not extensively documented in public literature,

but based on structurally similar compounds like 2-chloro-4-nitroaniline, it is expected to be a

solid at room temperature with limited solubility in water but better solubility in organic solvents

like ethanol and ether.[4]

Chemical Structure Diagram
Caption: 2D structure of (2-Chloro-4-nitrophenyl)methanamine.

Synthesis and Chemical Reactivity
While a specific, detailed synthesis for (2-Chloro-4-nitrophenyl)methanamine is not widely

published, its structure suggests a logical synthetic pathway originating from more common

precursors like 2-chloro-4-nitrobenzoic acid. The conversion of a carboxylic acid to a primary

amine is a standard transformation in organic chemistry, often involving the reduction of an

intermediate amide or nitrile.

The presence of the chloro and nitro groups makes this compound an interesting substrate for

further chemical modification. The primary amine (-CH₂NH₂) is nucleophilic and can readily

participate in reactions such as acylation, alkylation, and reductive amination. The aromatic
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nitro group (-NO₂) can be reduced to an aniline, providing another reactive site for

derivatization.

Conceptual Synthesis Pathway
A plausible and efficient route involves the reduction of the corresponding benzonitrile or

benzamide. The workflow below illustrates a conceptual pathway starting from 2-chloro-4-

nitrobenzoic acid, a readily available starting material.[5][6]
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Caption: Conceptual synthesis workflow from a carboxylic acid precursor.

Causality Behind Experimental Choices:
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Step 1 (Acyl Chloride Formation): Converting the carboxylic acid to a more reactive acyl

chloride using thionyl chloride (SOCl₂) or oxalyl chloride is a standard first step to facilitate

the subsequent amidation.[5]

Step 2 (Amidation): The highly reactive acyl chloride readily reacts with ammonia to form the

stable primary amide, 2-chloro-4-nitrobenzamide.[7]

Step 3 (Reduction): The final and critical step is the reduction of the amide. Powerful

reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃) are required to

reduce the carbonyl group of the amide completely to a methylene (-CH₂-) group without

affecting the aromatic nitro group. Careful control of reaction conditions is necessary to

prevent side reactions.

Applications in Research and Drug Development
Substituted chloro-nitro-aromatic compounds are foundational scaffolds in medicinal chemistry.

[8] The title compound is valuable as a bifunctional intermediate, meaning it possesses multiple

reactive sites that can be selectively modified.

Fragment-Based Drug Discovery (FBDD): As a small molecule with defined chemical

handles, it can be used as a fragment for screening against biological targets. The primary

amine allows for covalent linkage to proteins or for building out complexity.

Library Synthesis: The primary application is in the synthesis of diverse compound libraries.

[9] The amine group serves as a key point for diversification, allowing chemists to attach a

wide array of side chains, heterocycles, and other functional groups through robust chemical

reactions.

Intermediate for Active Pharmaceutical Ingredients (APIs): Chloro-nitro aromatic compounds

are precursors to a wide range of pharmaceuticals.[8] For instance, the related compound 2-

chloro-4-nitrobenzoic acid is an intermediate in the synthesis of the anti-viral and anti-cancer

agent Rivanol.[6][10] By analogy, (2-Chloro-4-nitrophenyl)methanamine is a prime

candidate for synthesizing novel therapeutic agents.

The chloro- and nitro-substituents are not merely passive elements; they are crucial for

modulating the electronic properties and metabolic stability of resulting drug candidates.[8]
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Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for (2-Chloro-4-nitrophenyl)methanamine is not

readily available, data from closely related analogues like 2-chloro-4-nitroaniline and 2-chloro-

4-nitrobenzoic acid provide a strong basis for establishing safe handling protocols.[11][12]

Hazard Identification & Precautionary Measures
Hazard Category Description & Precautionary Statements

Acute Toxicity

May be harmful if swallowed. P264: Wash skin

thoroughly after handling. P270: Do not eat,

drink or smoke when using this product.[11]

Skin Irritation

Causes skin irritation. P280: Wear protective

gloves. P302+P352: IF ON SKIN: Wash with

plenty of water.[12]

Eye Irritation

Causes serious eye irritation/damage. P280:

Wear eye protection/face protection.

P305+P354+P338: IF IN EYES: Immediately

rinse with water for several minutes. Remove

contact lenses, if present and easy to do.

Continue rinsing.[12]

Respiratory Irritation

May cause respiratory irritation. P261: Avoid

breathing dust. P271: Use only outdoors or in a

well-ventilated area.[12]

Aquatic Toxicity

May be toxic to aquatic life with long-lasting

effects. P273: Avoid release to the environment.

[4]

Handling and Storage Protocol
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[11]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

goggles with side-shields, and chemical-resistant gloves (e.g., nitrile).[12]
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Handling: Avoid formation of dust and aerosols. Use non-sparking tools.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents and incompatible materials.[11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Representative Experimental Protocol: N-Acylation
To illustrate the utility of (2-Chloro-4-nitrophenyl)methanamine as a synthetic intermediate,

the following section provides a detailed, self-validating protocol for a standard N-acylation

reaction.

Objective: To synthesize N-(2-chloro-4-nitrobenzyl)acetamide as a representative derivative.

Workflow Diagram

Reaction Setup Workup & Purification Analysis

Dissolve amine
in DCM

Add base
(e.g., Et₃N) Cool to 0°C Add Acetyl Chloride

(dropwise) Quench with H₂OMonitor by TLC Extract with DCM Dry (Na₂SO₄) &
Concentrate

Purify via
Column Chromatography

Characterize by
¹H NMR, MS, IR

Verify Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.konoscience.com/product/A2037882
https://www.konoscience.com/product/A2037882
https://www.chembk.com/en/chem/2-CHLORO-4-NITRO-PHENYLAMINE
https://wap.guidechem.com/question/what-is-2-chloro-4-nitrobenzoi-id130628.html
https://www.researchgate.net/publication/239727094_The_Study_of_the_Polymorphic_System_of_2-chloro-4-nitrobenzoic_Acid
https://prepchem.com/2-chloro-4-nitrobenzamide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pdf.benchchem.com/3427/Application_Notes_and_Protocols_N_2_chloroacetyl_3_nitrobenzamide_in_Drug_Discovery.pdf
https://patents.google.com/patent/AU2018100364A4/en
https://patents.google.com/patent/AU2018100364A4/en
https://www.chemicalbook.com/msds/2-chloro-4-nitroaniline.htm
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.benchchem.com/product/b11752051/docs#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051/docs#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051/docs#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051/docs#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11752051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11752051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

